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Compound of Interest

Compound Name: MM-589

Cat. No.: B15585290 Get Quote

MM-589 is a potent, cell-permeable, macrocyclic peptidomimetic inhibitor of the WDR5-MLL

protein-protein interaction, requiring stringent handling and disposal protocols to ensure

personnel safety and environmental protection. As a bioactive small molecule with potential

cytotoxic effects, all waste contaminated with MM-589 must be treated as hazardous chemical

waste. Adherence to institutional and local regulations for hazardous waste management is

mandatory.

Personal Protective Equipment (PPE)
When handling MM-589 in solid form or in solution, appropriate personal protective equipment

must be worn. This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves should be worn. Double gloving is

recommended for all handling procedures.

Eye Protection: Safety glasses with side shields or goggles are essential to prevent eye

contact.

Lab Coat: A fully fastened laboratory coat must be worn to protect from skin contact.

Respiratory Protection: If there is a risk of aerosolization of the solid compound, a properly

fitted respirator should be used within a certified chemical fume hood.
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Proper segregation of waste contaminated with MM-589 is critical to prevent accidental

exposure and to ensure compliant disposal. All waste streams should be clearly labeled.

Waste Type Collection Container Disposal Procedure

Solid Waste

Labeled, sealed, puncture-

resistant container specifically

for MM-589 solid waste.

Collect unused solid MM-589,

contaminated gloves, weigh

boats, pipette tips, and other

disposables. Do not mix with

other chemical waste.

Liquid Waste

Labeled, sealed, chemically

compatible container for MM-

589 liquid waste.

Collect all solutions containing

MM-589, including

experimental solutions and

rinsing from contaminated

glassware. Do not dispose of

down the drain.

Sharps Waste
Labeled, puncture-proof

sharps container.

Needles, syringes, and other

sharps contaminated with MM-

589.

Contaminated Glassware

Designated, labeled container

for glassware to be

decontaminated or disposed

of.

Reusable glassware must be

decontaminated before

washing. Broken glassware

should be disposed of as solid

waste.

Decontamination and Spill Management
In the event of a spill, the area should be immediately secured. Access to the affected area

should be restricted to personnel equipped with appropriate PPE.

Spill Cleanup Procedure:

For Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.

Moisten the absorbent material with a suitable solvent (e.g., 70% ethanol) to prevent

aerosolization. Carefully scoop the material into a designated hazardous waste container.
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For Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads). Collect the absorbed material into a designated hazardous waste

container.

Decontamination: Clean the spill area with a detergent solution, followed by a rinse with a

suitable solvent (e.g., 70% ethanol). All cleaning materials must be disposed of as hazardous

waste.

Final Disposal
All waste contaminated with MM-589 must be disposed of through a licensed environmental

waste management company.[1] Under no circumstances should this material be disposed of in

the regular trash or down the sanitary sewer.[2] Ensure that all waste containers are properly

sealed and labeled according to regulatory requirements before collection.

Experimental Workflow for Safe Disposal
The following diagram outlines the procedural steps for the safe handling and disposal of MM-
589 waste in a laboratory setting.
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MM-589 Disposal Workflow
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Workflow for the safe disposal of MM-589.

Signaling Pathway Context
MM-589 targets the protein-protein interaction between WDR5 and MLL. This interaction is a

key component of the MLL1/SET1 histone methyltransferase complexes, which are critical for

the methylation of histone H3 at lysine 4 (H3K4me3). The H3K4me3 mark is an important

epigenetic modification associated with active gene transcription. By inhibiting the WDR5-MLL

interaction, MM-589 disrupts the function of these complexes, leading to a reduction in H3K4

trimethylation and subsequent changes in gene expression that can inhibit the proliferation of
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certain cancer cells, particularly in MLL-rearranged leukemias. The proper handling and

disposal of MM-589 are paramount due to its potent biological activity.

MM-589 Mechanism of Action

MLL1/SET1 Complex Activity Inhibition by MM-589

WDR5

Active MLL1/SET1 Complex Blocked Interaction

MLL

H3K4 Trimethylation
(Active Transcription)

 catalyzes

Histone H3 Lysine 4

 substrate

MM-589

 inhibits formation

Click to download full resolution via product page

MM-589 inhibits the WDR5-MLL interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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